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For Researchers, Scientists, and Drug Development Professionals

Abstract
Scorodonin, a natural product isolated from the mushroom Marasmius scorodonius, has

demonstrated significant antibacterial, antifungal, and anticancer properties. This technical

guide provides a comprehensive overview of its chemical properties, including its CAS number

and molecular weight. It details its known mechanism of action, particularly its inhibitory effects

on DNA and RNA synthesis in cancer cells. This document also outlines standardized

experimental protocols for the isolation, characterization, and biological evaluation of

Scorodonin, aiming to facilitate further research and development of this promising bioactive

compound.

Chemical and Physical Properties
Scorodonin is a volatile allene derivative with a unique chemical structure that contributes to

its biological activity. The key identifiers and properties of Scorodonin are summarized in the

table below.
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Property Value

CAS Number 74660-77-8

Molecular Formula C₇H₇ClO

Molecular Weight 142.58 g/mol

IUPAC Name (R)-7-chlorohepta-2,3-dien-5-yn-1-ol

Synonyms 7-chloro-2,3-heptadien-5-yn-1-ol

Biological Activity and Mechanism of Action
Scorodonin exhibits a broad spectrum of biological activities, making it a compound of interest

for therapeutic applications.

Anticancer Activity
A key reported mechanism of action for Scorodonin's anticancer effect is the inhibition of

macromolecular synthesis. Specifically, Scorodonin has been shown to strongly inhibit the

incorporation of thymidine and uridine into DNA and RNA, respectively, in cells of the ascitic

form of Ehrlich carcinoma[1]. Notably, the incorporation of leucine into protein is not affected,

suggesting a targeted effect on nucleic acid synthesis pathways.
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Caption: Proposed mechanism of Scorodonin's anticancer activity.

Antibacterial and Antifungal Activity
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Scorodonin has been identified as a potent antibacterial and antifungal agent[1]. While the

precise molecular targets for its antimicrobial activity have not been fully elucidated, it is

hypothesized that its reactive allene moiety may interact with critical cellular components in

bacteria and fungi, leading to growth inhibition.

Experimental Protocols
This section provides detailed methodologies for the isolation, characterization, and biological

evaluation of Scorodonin.

Isolation of Scorodonin from Marasmius scorodonius
Scorodonin can be isolated from submerged cultures of the basidiomycete Marasmius

scorodonius[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201086#scorodonin-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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